Cas no 1803696-01-6 (5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1803696-01-6
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4847909
• Update Time: 2025-06-13

5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H3ClF5NO/c9-6(16)5-4(8(12,13)14)1-3(2-15-5)7(10)11/h1-2,7H
• InChI Key： KWDDJKGDKUPSGD-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)(F)F)=CC(C(F)F)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride

Comprehensive Analysis of 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1803696-01-6)

The compound 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1803696-01-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, make it a valuable building block for the synthesis of advanced molecules. This article delves into its properties, synthesis, and potential applications, while addressing common queries from researchers and industry professionals.

One of the most searched questions in the field of fluorinated compounds is: "What are the key applications of fluorinated pyridine derivatives?" The answer lies in their versatility. 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride is particularly sought after for its role in creating active pharmaceutical ingredients (APIs) and crop protection agents. The presence of fluorine atoms enhances the bioavailability and metabolic stability of the resulting compounds, making them ideal for drug discovery and agrochemical development.

From an SEO perspective, terms like "fluorinated pyridine synthesis" and "difluoromethyl pyridine derivatives" are frequently queried in academic and industrial circles. This compound’s synthesis typically involves multi-step reactions, starting from commercially available pyridine precursors. The introduction of the carbonyl chloride moiety is a critical step, enabling further functionalization through nucleophilic acyl substitution reactions. Researchers often optimize these processes to improve yield and purity, addressing another common search: "How to improve the yield of fluorinated pyridine carbonyl chlorides?"

Another trending topic in chemical research is the "green synthesis of fluorinated intermediates." While 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride is traditionally synthesized using conventional methods, there is growing interest in eco-friendly alternatives. Solvent-free reactions, catalytic approaches, and energy-efficient protocols are being explored to reduce the environmental footprint of such syntheses. This aligns with the broader industry shift toward sustainable chemistry, a subject frequently discussed in recent publications.

The compound’s stability and reactivity are also of great interest. Searches like "storage conditions for pyridine carbonyl chlorides" highlight practical concerns. Due to the sensitivity of the carbonyl chloride group, this compound is typically stored under inert conditions at low temperatures to prevent hydrolysis. Proper handling and storage are essential to maintain its efficacy in downstream applications.

In the pharmaceutical sector, 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride is often used to develop kinase inhibitors and antiviral agents. Its ability to act as a versatile electrophile allows for the construction of complex heterocycles, addressing queries such as "how to incorporate fluorinated pyridines into drug molecules." The trifluoromethyl group, in particular, is known to enhance lipophilicity and binding affinity, making it a favored motif in medicinal chemistry.

Agrochemical applications are equally prominent. The compound’s derivatives are explored for their herbicidal and insecticidal properties, responding to searches like "fluorinated pyridines in crop protection." The difluoromethyl group can mimic metabolic intermediates, disrupting biological pathways in pests. This has led to its inclusion in the development of next-generation agrochemicals with improved efficacy and selectivity.

Analytical characterization of 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride is another area of focus. Techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm its structure and purity. Researchers often search for "analytical methods for fluorinated pyridine derivatives," underscoring the need for reliable quality control protocols in industrial and academic settings.

In summary, 5-(Difluoromethyl)-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1803696-01-6) is a pivotal intermediate in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by the unique properties of its fluorinated substituents. By addressing common search queries and industry trends, this article aims to provide a thorough yet accessible resource for professionals navigating the complexities of fluorinated pyridine chemistry.